Cas no 58085-76-0 (Phenol, 3,5-dinonyl-)

Phenol, 3,5-dinonyl- structure
Phenol, 3,5-dinonyl- structure
Product Name:Phenol, 3,5-dinonyl-
CAS No:58085-76-0
MF:C24H42O
MW:346.589687824249
CID:378266
PubChem ID:93940
Update Time:2025-04-19

Phenol, 3,5-dinonyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3,5-dinonyl-
    • 3,5-Dinonylphenol
    • 3,5-di(nonyl)phenol
    • SCHEMBL4971459
    • 58085-76-0
    • DTXSID40206807
    • EINECS 261-106-2
    • NS00022414
    • Inchi: 1S/C24H42O/c1-3-5-7-9-11-13-15-17-22-19-23(21-24(25)20-22)18-16-14-12-10-8-6-4-2/h19-21,25H,3-18H2,1-2H3
    • InChI Key: LAVFEHMYWVKTNW-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C(C=1)CCCCCCCCC)CCCCCCCCC

Computed Properties

  • Exact Mass: 346.32376
  • Monoisotopic Mass: 346.323566
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 16
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.7
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.901
  • Boiling Point: 464.1°Cat760mmHg
  • Flash Point: 218.7°C
  • Refractive Index: 1.494
  • PSA: 20.23
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